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Compound of Interest

Compound Name: 3-[(Dimethylamino)methyllphenol

Cat. No.: B1593381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical, physical, and biological
properties of 3-[(Dimethylamino)methyl]phenol (CAS No. 13019-20-0). The information is
compiled from various scientific sources to support research, development, and application of
this compound.

Core Properties of 3-[(Dimethylamino)methyl]phenol

3-[(Dimethylamino)methyl]phenol is an organic compound featuring a phenol ring substituted
with a dimethylaminomethyl group at the meta-position. This structure imparts a combination of
phenolic and amine characteristics to the molecule, influencing its chemical reactivity and
physical properties.

Physicochemical Data

A summary of the key physicochemical properties of 3-[(Dimethylamino)methyl]phenol is
presented in the table below. It is important to note that some of this data is sourced from
publicly available databases and may not be from peer-reviewed publications.
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Property Value Source
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol [1]
CAS Number 13019-20-0 [1]
Appearance Clear to pale yellow liquid [1]
Melting Point 14 °C (287.15 K) [1]
Boiling Point 265 °C (538.15 K) [1]
Density 1.032 g/cm3 [1]
Moderately soluble in water;
Solubility Soluble in alcohols like [1]

methanol and ethanol.

Synthesis of 3-[(Dimethylamino)methyl]phenol

The primary synthetic route to 3-[(Dimethylamino)methyl]phenol is the Mannich reaction.

This well-established organic reaction involves the aminoalkylation of an acidic proton located

on a carbon atom, in this case, the aromatic ring of phenol.

General Experimental Protocol: Mannich Reaction

A general protocol for the synthesis of 3-[(Dimethylamino)methyl]phenol via the Mannich

reaction involves the following steps:

» Reaction Setup: Phenol is reacted with an aqueous solution of dimethylamine and

formaldehyde.

e Reaction Conditions: The reaction is typically carried out at a controlled temperature.

o Work-up and Purification: Following the reaction, the mixture is worked up to isolate the

crude product. This may involve extraction and washing steps. Purification of the final

compound is typically achieved by distillation under reduced pressure.
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A detailed, step-by-step experimental protocol from a specific peer-reviewed source for the
synthesis of 3-[(Dimethylamino)methyl]phenol is not readily available in the public domain.
Researchers should adapt general Mannich reaction protocols and optimize conditions for their
specific laboratory setup.

Synthesis Workflow

Formaldehyde

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-[(Dimethylamino)methyl]phenol via the
Mannich reaction.

Biological and Pharmacological Properties

The biological activity of 3-[(Dimethylamino)methyl]phenol is not extensively documented in
publicly available literature. However, some sources suggest potential antimicrobial and
antifungal properties.[1]

Antimicrobial and Antifungal Activity

There is a mention of 3-[(Dimethylamino)methyl]phenol exhibiting antibacterial and
antifungal activities.[1] However, specific data such as Minimum Inhibitory Concentration (MIC)
or Minimum Bactericidal Concentration (MBC) values against tested organisms are not
available in the reviewed literature. Further research is required to quantify its efficacy and
spectrum of activity.
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Experimental Protocol for Antimicrobial Susceptibility Testing (General):

A standard method to determine the antimicrobial activity of a compound is through broth
microdilution assays to determine the MIC. A typical protocol would involve:

e Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

o Serial Dilution: The test compound is serially diluted in a suitable broth medium in a 96-well
microtiter plate.

 Inoculation: Each well is inoculated with the microbial suspension.
 Incubation: The plate is incubated under appropriate conditions for the test organism.

o Determination of MIC: The MIC is determined as the lowest concentration of the compound
that visibly inhibits microbial growth.

Mechanism of Action and Signaling Pathways

Currently, there is no information available regarding the specific mechanism of action or the
signaling pathways through which 3-[(Dimethylamino)methyl]phenol may exert its biological
effects.

Safety and Handling

Detailed safety and handling information for 3-[(Dimethylamino)methyl]phenol is not readily
available. As with any chemical compound, it should be handled with care in a well-ventilated
laboratory environment, and appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn. For detailed safety information, it is
recommended to consult the Safety Data Sheet (SDS) from a commercial supplier.

Conclusion

3-[(Dimethylamino)methyl]phenol is a Mannich base with potential applications stemming
from its chemical reactivity and possible biological activities. While basic physicochemical
properties are known, there is a significant lack of detailed experimental protocols, quantitative
biological data, and mechanistic studies in the publicly accessible scientific literature. This
guide highlights the current state of knowledge and underscores the need for further research
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to fully characterize this compound and explore its potential applications in drug development
and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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